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Compound of Interest

Compound Name: Tetraoctyltin

Cat. No.: B036588 Get Quote

An In-depth Technical Guide to Commercial High-Purity Tetraoctyltin for Researchers and

Drug Development Professionals

This guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals seeking to source and utilize high-purity tetraoctyltin. It provides a

detailed overview of commercial suppliers, key technical data, and standardized experimental

protocols for analysis and handling.

Introduction to Tetraoctyltin
Tetraoctyltin (CAS No. 3590-84-9) is an organotin compound with the chemical formula

C₃₂H₆₈Sn.[1][2][3][4] It is primarily used as a chemical intermediate in the manufacturing of

octyltin stabilizers for PVC and as a catalyst.[5] In a research and development context,

particularly in pharmaceuticals, high-purity grades are essential for ensuring the reliability and

reproducibility of experimental results. Its applications can range from use in specific catalytic

reactions to serving as a reference standard in analytical testing.[1][2][6][7]

Commercial Suppliers and Purity Grades
A variety of chemical suppliers offer tetraoctyltin, with purity levels often varying. For research

and pharmaceutical applications, selecting a supplier that provides comprehensive analytical

documentation, such as a Certificate of Analysis (CoA), is critical.

Key Suppliers Include:

Sigma-Aldrich (MilliporeSigma)[8][9]
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LGC Standards[1]

Toronto Research Chemicals (TRC)[2][6]

CPAChem[10]

Matrix Scientific[6]

Dalton Research Molecules[7]

Pharmaffiliates[3]

American Custom Chemicals Corporation[6]

The selection of a suitable supplier often involves a multi-step process to ensure the material

meets the stringent requirements of research and drug development.
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A logical workflow for selecting a high-purity tetraoctyltin supplier.
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Data Presentation
Quantitative data for tetraoctyltin has been aggregated from various suppliers and public

databases.

Table 1: Physical and Chemical Properties of Tetraoctyltin

Property Value Source(s)

CAS Number 3590-84-9 [1][2][8]

Molecular Formula C₃₂H₆₈Sn [1][2][4]

Molecular Weight 571.59 g/mol [1][2][8]

Appearance Colorless to Yellow Liquid/Oil [2][8]

Density ~0.98 g/cm³ (at 20°C) [6][8]

Boiling Point
268°C at 13 hPa; 224°C at 1

mm Hg
[2][8]

Flash Point 180°C (356°F) [8]

Refractive Index ~1.4677 [2][6]

Solubility

Soluble in Chloroform;

Sparingly soluble in Ethyl

Acetate

[2][6]

Storage
Store at 2°C to 30°C, away

from light and moisture
[2][3][6][8]

Table 2: Comparison of Purity Specifications from Commercial Suppliers
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Supplier/Source Stated Purity Analytical Method

LGC Standards >95% Gas Chromatography (GC)

American Custom Chemicals 98.00% Not Specified

Crysdot 95+% Not Specified

Hebei Yanxi Chemical 99% Not Specified

Dalton Research Molecules Typically ≥95%
High-Performance Liquid

Chromatography (HPLC)

Note: Purity and specifications may vary by batch and supplier. Always refer to the lot-specific

Certificate of Analysis.

Experimental Protocols & Methodologies
For researchers in drug development, verifying the purity of starting materials and reference

standards is a mandatory step. The following section details a generalized protocol for purity

determination using HPLC, a common technique in pharmaceutical analysis.[11][12][13]

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This protocol provides a standard methodology for assessing the purity of tetraoctyltin and

identifying potential impurities.

1. Objective: To quantify the purity of a tetraoctyltin sample and identify any related impurities

using a Reverse-Phase HPLC (RP-HPLC) method with UV detection.

2. Materials and Reagents:

Tetraoctyltin sample

HPLC-grade Acetonitrile (ACN)

HPLC-grade Water (H₂O)
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HPLC-grade Isopropanol (IPA)

Reference Standard (if available)

C18 Reverse-Phase HPLC Column (e.g., 250 x 4.6 mm, 5 µm particle size)

3. Chromatographic Conditions (Example):

Mobile Phase A: Water

Mobile Phase B: Acetonitrile

Gradient Elution:

0-5 min: 80% B

5-20 min: Ramp to 100% B

20-30 min: Hold at 100% B

30-35 min: Return to 80% B (re-equilibration)

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detector Wavelength: 210 nm

Injection Volume: 10 µL

4. Sample Preparation:

Prepare a stock solution of the tetraoctyltin sample in Isopropanol at a concentration of 1

mg/mL.

Perform a serial dilution with the mobile phase (80% ACN) to a final concentration of

approximately 0.1 mg/mL.

Filter the final solution through a 0.45 µm syringe filter before injection.
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5. Procedure:

Equilibrate the HPLC system with the initial mobile phase conditions until a stable baseline is

achieved.

Inject a blank (mobile phase) to ensure no system contamination.

Inject the prepared sample solution.

Analyze the resulting chromatogram. The purity is calculated based on the area percentage

of the main peak relative to the total area of all peaks detected.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100
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An experimental workflow for the purity analysis of tetraoctyltin via HPLC.
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Synthesis and Purification Overview
High-purity tetraoctyltin is typically synthesized and then rigorously purified to remove

reactants and by-products. A common synthetic route involves the reaction of a Grignard

reagent with tin tetrachloride, or the reaction of n-chlorooctane with tin(IV) chloride.[6]

Subsequent purification is crucial for achieving high-purity grades. Techniques like high-

temperature rectification or distillation are employed to separate the desired tetraoctyltin from

impurities.[14][15]

n-Chlorooctane

Synthesis Reaction

Tin(IV) Chloride

Crude Tetraoctyltin
(Contains impurities, reactants)

Deep Purification
(e.g., Rectification)

High-Purity
Tetraoctyltin (>95%)
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 Head/Tail Fractions 
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A simplified diagram of a potential synthesis and purification pathway for tetraoctyltin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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